Cas no 1594873-78-5 (2-amino-2-(2-methyl-1,3-thiazol-4-yl)acetonitrile)

• Product Name: 2-amino-2-(2-methyl-1,3-thiazol-4-yl)acetonitrile
• CAS No: 1594873-78-5
• MF: C₆H₇N₃S
• MW: 153.204879045486
• CID: 5219913
• PubChem ID: 115910647
• Update Time: 2025-06-12

2-amino-2-(2-methyl-1,3-thiazol-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetonitrile, α-amino-2-methyl-
• EN300-128182
• 2-amino-2-(2-methyl-1,3-thiazol-4-yl)acetonitrile
• 1594873-78-5

• Inchi： 1S/C6H7N3S/c1-4-9-6(3-10-4)5(8)2-7/h3,5H,8H2,1H3
• InChI Key： LXSSLKJGNRCWMT-UHFFFAOYSA-N
• SMILES： S1C=C(C(C#N)N)N=C1C

Computed Properties

• Exact Mass: 153.03606841g/mol
• Monoisotopic Mass: 153.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 90.9Ų

Experimental Properties

• Density: 1.286±0.06 g/cm3(Predicted)
• Boiling Point: 278.3±30.0 °C(Predicted)
• pka: 2.91±0.50(Predicted)

Additional information on 2-amino-2-(2-methyl-1,3-thiazol-4-yl)acetonitrile

Comprehensive Introduction to 2-amino-2-(2-methyl-1,3-thiazol-4-yl)acetonitrile (CAS No. 1594873-78-5)

2-amino-2-(2-methyl-1,3-thiazol-4-yl)acetonitrile (CAS No. 1594873-78-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a thiazole ring, a heterocyclic moiety known for its broad biological activity, coupled with an acetonitrile group, which enhances its reactivity and versatility in synthetic applications. Researchers and industry professionals are increasingly exploring its potential in drug discovery, particularly in the development of novel small-molecule inhibitors and biologically active intermediates.

The growing interest in 2-amino-2-(2-methyl-1,3-thiazol-4-yl)acetonitrile aligns with current trends in precision medicine and green chemistry. As the demand for sustainable and efficient synthetic routes rises, this compound’s role in catalysis and multi-step organic synthesis has become a hot topic. Online searches frequently include queries like "thiazole derivatives in drug design" or "acetonitrile applications in pharmaceuticals," reflecting its relevance in cutting-edge research. Its CAS No. 1594873-78-5 is often used as a key identifier in patent filings and scientific literature, underscoring its industrial importance.

From a structural perspective, the presence of both amino and nitrile functional groups in 2-amino-2-(2-methyl-1,3-thiazol-4-yl)acetonitrile enables diverse chemical modifications, making it a valuable building block for high-throughput screening libraries. Recent studies highlight its utility in constructing heterocyclic scaffolds, which are pivotal in targeting enzymes and receptors associated with metabolic diseases. This aligns with the surge in public interest around "next-generation therapeutics" and "structure-activity relationships (SAR)" in medicinal chemistry.

In addition to pharmaceutical applications, 2-amino-2-(2-methyl-1,3-thiazol-4-yl)acetonitrile has potential in material science, particularly in the synthesis of functionalized polymers and ligands for metal-organic frameworks (MOFs). These applications resonate with the increasing focus on smart materials and nanotechnology, topics frequently searched in academic and industrial circles. Its stability under various conditions also makes it a candidate for flow chemistry processes, a technique gaining traction for its scalability and reduced environmental footprint.

Quality control and analytical characterization of 2-amino-2-(2-methyl-1,3-thiazol-4-yl)acetonitrile (CAS No. 1594873-78-5) are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods are frequently discussed in forums and publications, reflecting the compound’s role in quality-by-design (QbD) paradigms, a trending topic in regulatory science.

In summary, 2-amino-2-(2-methyl-1,3-thiazol-4-yl)acetonitrile represents a convergence of innovation in synthetic chemistry and applied life sciences. Its multifaceted applications—from drug discovery to advanced materials—position it as a compound of enduring interest. As research continues to uncover new uses, its CAS No. 1594873-78-5 will remain a cornerstone identifier for scientists and manufacturers alike.